Cas no 864925-66-6 (ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

Ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with carbamoyl and 4-methoxybenzamido functional groups. Its structure offers versatility in medicinal chemistry, particularly as a potential intermediate in the synthesis of bioactive molecules. The ethyl ester moiety enhances solubility and reactivity, facilitating further derivatization. The presence of both carbamoyl and aromatic amide groups suggests utility in targeting enzyme interactions or receptor binding. This compound’s stability and synthetic accessibility make it a valuable candidate for research in drug discovery, especially for applications requiring modulated electronic or steric properties.
ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate structure
864925-66-6 structure
Product Name:ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
CAS No:864925-66-6
MF:C19H21N3O5S
MW:403.45214343071
CID:5790357
PubChem ID:5183747
Update Time:2025-10-22

ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
    • 864925-66-6
    • ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
    • AKOS024604261
    • ethyl 3-carbamoyl-2-[(4-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
    • F1298-0014
    • Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 3-(aminocarbonyl)-4,7-dihydro-2-[(4-methoxybenzoyl)amino]-, ethyl ester
    • ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
    • Inchi: 1S/C19H21N3O5S/c1-3-27-19(25)22-9-8-13-14(10-22)28-18(15(13)16(20)23)21-17(24)11-4-6-12(26-2)7-5-11/h4-7H,3,8-10H2,1-2H3,(H2,20,23)(H,21,24)
    • InChI Key: IXRFLCQNYQUIDB-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(N)=O)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 403.12019195g/mol
  • Monoisotopic Mass: 403.12019195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.379±0.06 g/cm3(Predicted)
  • Boiling Point: 500.0±45.0 °C(Predicted)
  • pka: 12.73±0.20(Predicted)

ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Pricemore >>

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Additional information on ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-66-6)

Ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-66-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its thienopyridine core and functionalized with carbamoyl and methoxybenzamido groups, exhibits unique structural features that make it a valuable intermediate in drug discovery. Its molecular formula and intricate architecture have positioned it as a subject of interest for researchers exploring novel bioactive molecules.

The thieno[2,3-c]pyridine scaffold, a key component of this compound, is widely recognized for its pharmacological potential. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory and metabolic disorders. With the growing demand for small-molecule therapeutics, CAS No. 864925-66-6 has emerged as a candidate for further investigation, particularly in the context of structure-activity relationship (SAR) studies. Researchers are increasingly focusing on optimizing its derivatives to enhance bioavailability and target specificity.

In the realm of organic synthesis, ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate serves as a versatile building block. Its carboxylate and amide functionalities allow for diverse chemical modifications, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the current trend in drug development, where combinatorial chemistry and fragment-based design play pivotal roles. The compound’s stability under physiological conditions further enhances its appeal for preclinical studies.

From an SEO perspective, queries such as “thienopyridine derivatives in drug discovery” and “CAS 864925-66-6 applications” reflect user interest in its practical uses. Additionally, the rise of AI-driven molecular modeling has spurred searches for compounds like this, as computational tools accelerate the identification of promising candidates. The integration of machine learning in chemical research has further amplified the relevance of such structurally complex molecules.

Environmental and green chemistry considerations are also shaping the discourse around 864925-66-6. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during its production. This aligns with global initiatives promoting eco-friendly pharmaceutical manufacturing, a topic frequently searched by academia and industry professionals alike.

In summary, ethyl 3-carbamoyl-2-(4-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a compelling case study at the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with evolving technological advancements, ensure its continued relevance in scientific literature and industrial applications.

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